11-(4-fluorophenyl)-8-methyl-3-phenyl-10-(thien-2-ylcarbonyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• Molecular Formula: C31H25FN2O2S
• Molecular Weight: 508.6 g/mol
• IUPAC Name: 6-(4-fluorophenyl)-3-methyl-9-phenyl-5-(thiophene-2-carbonyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C31H25FN2O2S/c1-19-9-14-24-26(16-19)34(31(36)28-8-5-15-37-28)30(21-10-12-23(32)13-11-21)29-25(33-24)17-22(18-27(29)35)20-6-3-2-4-7-20/h2-16,22,30,33H,17-18H2,1H3
• InChI Key: OTKRUQXKDGIMET-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)NC3=C(C(N2C(=O)C4=CC=CS4)C5=CC=C(C=C5)F)C(=O)CC(C3)C6=CC=CC=C6

Description

11-(4-fluorophenyl)-8-methyl-3-phenyl-10-(thien-2-ylcarbonyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a chemical compound that belongs to the class of benzodiazepines. It has been synthesized for scientific research purposes and has been found to have potential applications in the field of neuroscience.

Mechanism of Action

The mechanism of action of 11-(4-fluorophenyl)-8-methyl-3-phenyl-10-(thien-2-ylcarbonyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one involves the modulation of GABAergic neurotransmission. It binds to the benzodiazepine site on the GABA-A receptor and enhances the activity of GABA, leading to an increase in inhibitory neurotransmission.
Biochemical and physiological effects:
The biochemical and physiological effects of 11-(4-fluorophenyl)-8-methyl-3-phenyl-10-(thien-2-ylcarbonyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one include sedation, anxiolysis, muscle relaxation, and anticonvulsant activity. It has also been found to have potential applications in the treatment of insomnia and anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of 11-(4-fluorophenyl)-8-methyl-3-phenyl-10-(thien-2-ylcarbonyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is its high potency and selectivity for the benzodiazepine site on the GABA-A receptor. This makes it a useful tool for investigating the role of benzodiazepines in the modulation of GABAergic neurotransmission. However, one limitation is that it may have off-target effects on other neurotransmitter systems, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 11-(4-fluorophenyl)-8-methyl-3-phenyl-10-(thien-2-ylcarbonyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one. One direction is to investigate its potential applications in the treatment of anxiety disorders and insomnia. Another direction is to study its effects on other neurotransmitter systems, such as glutamate and dopamine. Additionally, it may be useful to investigate its potential as a tool for studying the role of GABAergic neurotransmission in various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 11-(4-fluorophenyl)-8-methyl-3-phenyl-10-(thien-2-ylcarbonyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one involves several steps. The first step is the preparation of 4-fluoroaniline, which is then reacted with 2,3,4,5-tetrahydro-1H-benzo[b][1,4]diazepin-2-one to form 11-(4-fluorophenyl)-8-methyl-3-phenyl-1,4-diazepine. This compound is then reacted with thionyl chloride and thioacetamide to form the thien-2-ylcarbonyl derivative, which is then reduced with sodium borohydride to form the final product.

Scientific Research Applications

11-(4-fluorophenyl)-8-methyl-3-phenyl-10-(thien-2-ylcarbonyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has been found to have potential applications in the field of neuroscience. It has been used in various studies to investigate the role of benzodiazepines in the modulation of GABAergic neurotransmission. It has also been used to study the effects of benzodiazepines on anxiety and sleep.